1-ethyl-N-(prop-2-yn-1-yl)piperidin-4-amine

• Molecular Formula: C10H18N2
• Molecular Weight: 166.26 g/mol
• IUPAC Name: 1-ethyl-N-prop-2-ynylpiperidin-4-amine
• InChI: InChI=1S/C10H18N2/c1-3-7-11-10-5-8-12(4-2)9-6-10/h1,10-11H,4-9H2,2H3
• InChI Key: YVHSBXQHWNNILW-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)NCC#C

Description

1-Ethyl-N-(prop-2-yn-1-yl)piperidin-4-amine is a chemical compound with the molecular formula C10H18N2 and a molecular weight of 166.26332 g/mol . This compound is characterized by the presence of a piperidine ring substituted with an ethyl group and a prop-2-yn-1-yl group. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The synthesis of 1-ethyl-N-(prop-2-yn-1-yl)piperidin-4-amine involves several steps. One common method includes the reaction of piperidine with ethyl bromide to introduce the ethyl group, followed by the addition of propargyl bromide to introduce the prop-2-yn-1-yl group . The reaction conditions typically involve the use of a base such as sodium hydride or potassium carbonate to facilitate the substitution reactions. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

1-Ethyl-N-(prop-2-yn-1-yl)piperidin-4-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the ethyl or prop-2-yn-1-yl groups can be replaced by other substituents using appropriate reagents and conditions.

Scientific Research Applications

1-Ethyl-N-(prop-2-yn-1-yl)piperidin-4-amine is utilized in various scientific research fields:

Chemistry: It serves as a building block for the synthesis of more complex molecules and is used in the study of reaction mechanisms.

Biology: The compound is used in biochemical assays to study enzyme interactions and inhibition.

Industry: The compound is used in the production of specialty chemicals and as an intermediate in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 1-ethyl-N-(prop-2-yn-1-yl)piperidin-4-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the context in which the compound is used .

Comparison with Similar Compounds

1-Ethyl-N-(prop-2-yn-1-yl)piperidin-4-amine can be compared with similar compounds such as:

N-(prop-2-yn-1-yl)piperidin-4-amine: This compound lacks the ethyl group, which may result in different chemical and biological properties.

4-methyl-N-(prop-2-yn-1-yl)benzenesulfonamide: This compound has a different core structure but shares the prop-2-yn-1-yl group, leading to some similarities in reactivity.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties, making it valuable for various research and industrial applications.